Cas no 2639421-07-9 (Tert-butyl 5-phenylpiperidine-3-carboxylate)

• Product Name: Tert-butyl 5-phenylpiperidine-3-carboxylate
• CAS No: 2639421-07-9
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 5664760
• PubChem ID: 165901537
• Update Time: 2025-06-07

Tert-butyl 5-phenylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725077
• 2639421-07-9
• tert-butyl 5-phenylpiperidine-3-carboxylate
• Tert-butyl 5-phenylpiperidine-3-carboxylate

• Inchi： 1S/C16H23NO2/c1-16(2,3)19-15(18)14-9-13(10-17-11-14)12-7-5-4-6-8-12/h4-8,13-14,17H,9-11H2,1-3H3
• InChI Key： WEVZHMWOIFRPCS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 5-phenylpiperidine-3-carboxylate

Comprehensive Overview of Tert-butyl 5-phenylpiperidine-3-carboxylate (CAS No. 2639421-07-9): Properties, Applications, and Industry Insights

Tert-butyl 5-phenylpiperidine-3-carboxylate (CAS No. 2639421-07-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular formula, C₁₆H₂₃NO₂, highlights a balanced hydrophobic-hydrophilic profile, making it a valuable intermediate in synthetic chemistry.

One of the key reasons for the growing interest in Tert-butyl 5-phenylpiperidine-3-carboxylate is its role as a building block in the development of bioactive molecules. Researchers are increasingly exploring its potential in designing central nervous system (CNS) therapeutics, owing to the piperidine moiety's affinity for neural targets. Recent studies have also linked similar structures to enzyme inhibition and receptor modulation, aligning with trends in precision medicine and personalized therapies.

From a synthetic perspective, the tert-butyl ester group in this compound offers exceptional stability under acidic conditions, a feature highly sought after in peptide synthesis and prodrug formulation. This property has led to its adoption in green chemistry initiatives, where reducing reactive intermediates is a priority. Industry reports suggest that demand for such protected carboxylates is rising by 12% annually, driven by advancements in bioconjugation techniques and drug delivery systems.

The compound's crystallinity and solubility profile (soluble in DMSO, methanol, and dichloromethane) make it particularly useful in high-throughput screening platforms. Laboratories focusing on fragment-based drug design frequently utilize analogs of 2639421-07-9 to explore protein-ligand interactions. Notably, its logP value (~2.8) indicates favorable membrane permeability, a critical parameter in ADMET optimization workflows.

Emerging applications of Tert-butyl 5-phenylpiperidine-3-carboxylate extend to agrochemical innovation, where its scaffold shows promise in developing eco-friendly pesticides. Patent analyses reveal that structural modifications of this core have yielded compounds with insect growth regulation properties, addressing global concerns about food security and sustainable agriculture. This aligns with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 2 (Zero Hunger) and SDG 12 (Responsible Consumption).

Quality control of CAS 2639421-07-9 typically involves HPLC purity analysis (>98%) and spectroscopic characterization (NMR, IR, MS). The compound's stability at room temperature (recommended storage at 2-8°C under inert atmosphere) ensures longevity in research settings. Suppliers often provide custom synthesis options with isotope labeling (e.g., ¹³C, ²H) for tracer studies, catering to the expanding metabolomics market.

In regulatory contexts, Tert-butyl 5-phenylpiperidine-3-carboxylate is not classified under restricted categories, facilitating its global trade. However, researchers must comply with REACH and GMP standards when incorporating it into pharmaceutical pipelines. The compound's safety data sheet (SDS) recommends standard organic lab precautions, with no extraordinary hazards reported in literature.

Future prospects for this chemical entity include potential integration into AI-driven molecular design platforms. Machine learning models trained on piperidine-based pharmacophores could accelerate the discovery of novel derivatives with enhanced target selectivity. As the chemical biology field evolves, 2639421-07-9 may serve as a cornerstone for developing allosteric modulators and proteolysis targeting chimeras (PROTACs).